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Compound of Interest

Compound Name: C17H18CIN304

Cat. No.: B576333

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a preliminary toxicity assessment of the compound with
the chemical formula C17H18CIN304, identified as Celestine Blue. The information herein is
compiled from publicly available Safety Data Sheets (SDS) and general chemical databases. It
is intended for informational purposes for a scientific audience and does not constitute a
complete or exhaustive toxicological profile. The toxicological properties of this compound have
not been fully investigated, and further research is warranted to establish a comprehensive
safety profile.

Introduction

The compound with the molecular formula C17H18CIN304 is chemically identified as Celestine
Blue, also known by synonyms including Mordant Blue 14 and Celestine Blue B. Its Chemical
Abstracts Service (CAS) Registry Number is 1562-90-9. Celestine Blue is a substituted
phenoxazine dye primarily utilized in histology and cytology as a nuclear stain, often serving as
a substitute for hematoxylin. It also finds applications as a fluorescent probe and in the textile
industry. Given its use in laboratory and industrial settings, a preliminary understanding of its
potential toxicity is crucial for ensuring the safety of researchers and professionals who may
handle this substance.

This technical guide summarizes the currently available, albeit limited, toxicity information for
Celestine Blue. It aims to provide a foundational assessment to inform safe handling practices
and to highlight areas where further toxicological investigation is required.
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Physicochemical Properties

A summary of the key physicochemical properties of Celestine Blue is presented in Table 1.

Table 1: Physicochemical Properties of Celestine Blue

Property Value

Chemical Formula C17H18CIN304
CAS Number 1562-90-9

Molecular Weight 363.8 g/mol
Appearance Dark-colored powder
Solubility Soluble in water

Preliminary Toxicity Profile

The available toxicity data for Celestine Blue is primarily derived from Safety Data Sheets
provided by various chemical suppliers. It is important to note that comprehensive toxicological
studies, such as acute, sub-chronic, chronic, and reproductive toxicity studies, specific to
Celestine Blue are not readily available in the public domain. The information presented below
is a qualitative summary of the potential hazards identified in these documents.

Table 2: Summary of Available Toxicological Data for Celestine Blue

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Toxicity Endpoint

Observation/Classification

Citation

Acute Oral Toxicity

Not classified as acutely toxic,
but ingestion may be harmful,
particularly for individuals with
pre-existing organ (e.qg., liver,

kidney) damage.

[1]

Acute Dermal Toxicity

No specific data available.

[2](3]

Acute Inhalation Toxicity

No specific data available.

[2](3]

Skin Corrosion/Irritation

Not classified as a skin irritant.

[4]115]

Serious Eye Damage/Irritation

Not classified as an eye

irritant.

[4]115]

Respiratory or Skin

Sensitization

Not classified as a sensitizer.

[4]1[5]

Germ Cell Mutagenicity

Not classified as a mutagen.

[4]115]

Carcinogenicity

Not classified as a carcinogen.

[415](6]

Reproductive Toxicity

No data available. Not
classified as a reproductive
toxicant.

[21(3][41[5]€]

Specific Target Organ Toxicity
(Single Exposure)

No data available.

[21(3][41[5]€]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available.

[21(3][41[5][€]

Aspiration Hazard

Not applicable (solid).

[2](31[6]

General Health Hazards

According to multiple Safety Data Sheets, Celestine Blue is not classified as a hazardous
substance under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) or the European Union's Classification, Labelling and Packaging (CLP) Regulation.[4][5]
However, some sources indicate that accidental ingestion may be harmful, particularly for
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individuals with pre-existing organ damage.[1] One safety data sheet mentions the potential for
the substance and/or its metabolites to bind to hemoglobin, which could inhibit normal oxygen
uptake.[1]

Experimental Protocols

A significant data gap exists regarding the experimental protocols used to assess the toxicity of
Celestine Blue. The available Safety Data Sheets do not cite specific studies or provide
detailed methodologies for the toxicological endpoints listed. Therefore, this section cannot
provide detailed experimental protocols.

For future toxicological evaluation of Celestine Blue, it is recommended that studies be
conducted in compliance with internationally recognized guidelines, such as those established
by the Organisation for Economic Co-operation and Development (OECD) for the testing of
chemicals.

Signaling Pathways and Mechanism of Action

There is currently no publicly available information detailing the specific signaling pathways
affected by Celestine Blue or its precise mechanism of toxic action in biological systems.
Research in this area is a critical next step to understanding its potential effects at a molecular
and cellular level. One study noted the use of Celestine Blue B as a fluorescent probe to detect
hypochlorous acid (HOCI) and reactive halogenated species, which are involved in
inflammatory processes.[7] This suggests a potential interaction with cellular oxidative stress
pathways, but further investigation is required to elucidate any toxicological relevance.

Visualization of Data Gaps

The following diagram illustrates the current state of toxicological knowledge for Celestine Blue,
highlighting the significant data gaps that need to be addressed through further research.
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Figure 1: Overview of the current toxicological data status for CL7H18CIN304 (Celestine Blue).
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Conclusion and Recommendations

The preliminary toxicity assessment of C17H18CIN304 (Celestine Blue) indicates that while it
is not classified as a hazardous substance according to current regulatory standards, there is a
significant lack of comprehensive toxicological data. The available information is qualitative and
primarily derived from Safety Data Sheets, which do not provide detailed experimental results
or protocols.

For professionals in research, drug development, and other fields who handle Celestine Blue, it
IS recommended to:

o Adhere to standard laboratory safety practices: This includes the use of personal protective
equipment (PPE) such as gloves, lab coats, and eye protection.

e Avoid ingestion and inhalation: Handle the compound in a well-ventilated area and take
measures to prevent the generation of dust.

e Recognize the data gaps: Be aware that the full toxicological profile of this compound is
unknown.

To address the existing knowledge gaps, the following areas of research are recommended:

Acute toxicity studies: Determination of LD50 (oral, dermal) and LC50 (inhalation) values.

e Genotoxicity and mutagenicity assays: A battery of in vitro and in vivo tests to assess the
potential for genetic damage.

» Repeated dose toxicity studies: Sub-chronic (28-day or 90-day) studies to identify target
organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

» Reproductive and developmental toxicity screening.

» Toxicokinetic studies: Investigation of the absorption, distribution, metabolism, and excretion
(ADME) of Celestine Blue.

¢ Mechanistic studies: Elucidation of the cellular and molecular mechanisms of any observed
toxicity, including effects on signaling pathways.
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A comprehensive toxicological evaluation is essential for a complete and accurate risk
assessment of Celestine Blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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